Cas no 353779-69-8 (5-[(4-Methyl-1,3-thiazol-2-yl)amino]-5-oxopentanoic acid)

5-[(4-Methyl-1,3-thiazol-2-yl)amino]-5-oxopentanoic acid structure
353779-69-8 structure
Product Name:5-[(4-Methyl-1,3-thiazol-2-yl)amino]-5-oxopentanoic acid
CAS No:353779-69-8
MF:C9H12N2O3S
MW:228.268180847168
CID:1069926
PubChem ID:786018
Update Time:2025-04-20

5-[(4-Methyl-1,3-thiazol-2-yl)amino]-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-[(4-Methyl-1,3-thiazol-2-yl)amino]-5-oxopentanoic acid
    • Oprea1_263392
    • HMS1416I03
    • CS-0366845
    • SR-01000313628
    • AKOS000567048
    • SR-01000313628-1
    • BAS 01400643
    • 353779-69-8
    • 5-((4-Methylthiazol-2-yl)amino)-5-oxopentanoicacid
    • IFLab1_001587
    • 5-((4-Methylthiazol-2-yl)amino)-5-oxopentanoic acid
    • 4-[(4-methyl-1,3-thiazol-2-yl)carbamoyl]butanoic acid
    • Oprea1_682905
    • MDL: MFCD01173063
    • Inchi: 1S/C9H12N2O3S/c1-6-5-15-9(10-6)11-7(12)3-2-4-8(13)14/h5H,2-4H2,1H3,(H,13,14)(H,10,11,12)
    • InChI Key: FVPCIQWWRVJOJG-UHFFFAOYSA-N
    • SMILES: S1C=C(C)N=C1NC(CCCC(=O)O)=O

Computed Properties

  • Exact Mass: 228.05686342g/mol
  • Monoisotopic Mass: 228.05686342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 108Ų

5-[(4-Methyl-1,3-thiazol-2-yl)amino]-5-oxopentanoic acid Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

5-[(4-Methyl-1,3-thiazol-2-yl)amino]-5-oxopentanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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